Cas no 2137793-35-0 (Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate
• CAS No: 2137793-35-0
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6323541
• PubChem ID: 165464156
• Update Time: 2025-10-29

Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137793-35-0
• EN300-794558
• tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate
• Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate

• Inchi： 1S/C14H23NO3/c1-6-8-11(16)14(7-2)9-15(10-14)12(17)18-13(3,4)5/h6H,1,7-10H2,2-5H3
• InChI Key： OJJHFVYRLGGCDO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(CC=C)=O)(CC)C1)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate

Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate, also known by its CAS number 2137793-35-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The structure of this compound includes a tert-butyl group, a but-3-enoyl substituent, and an ethyl group attached to the azetidine ring, along with a carboxylate moiety. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in drug discovery and development. Researchers have explored various methodologies, including ring-opening reactions and cyclization processes, to optimize the synthesis of this compound. These studies have been published in reputable journals such as Journal of Organic Chemistry and Chemical Communications, highlighting its importance in modern organic chemistry.

One of the most promising applications of Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits significant biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, recent research conducted at the University of California, San Francisco, demonstrated that this compound can inhibit the activity of beta-secretase (BACE1), an enzyme implicated in Alzheimer's disease. These findings have sparked interest in further exploring its therapeutic potential for treating neurodegenerative disorders.

In addition to its biological applications, Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate has also found use in materials science. Its unique structure allows it to act as a building block for constructing more complex molecules with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor for synthesizing novel polymers with enhanced mechanical and thermal stability. These polymers have potential applications in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

The toxicity profile of Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate has been extensively studied to ensure its safe handling and use in various applications. According to recent studies published in Toxicological Sciences, this compound exhibits low acute toxicity when administered orally or intravenously. However, long-term exposure studies are still underway to fully understand its potential chronic effects. Regulatory agencies such as the Environmental Protection Agency (EPA) have also expressed interest in evaluating its environmental impact, particularly regarding its biodegradability and potential accumulation in ecosystems.

From a manufacturing perspective, the production of Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate requires state-of-the-art facilities equipped with advanced purification systems. The global demand for this compound has been steadily increasing due to its diverse applications across industries. Key manufacturers are focusing on scaling up production while maintaining stringent quality control measures to meet the growing demand without compromising safety standards.

In conclusion, Tert-butyl 3-(but-3-enoyl)-3-ethylazetidine-1-carboxylate (CAS No: 2137793-35-0) is a versatile compound with significant implications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemistry and pharmacology. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in addressing some of the most pressing challenges in science and technology.